Cas no 884507-19-1 (1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is a boronic ester derivative of 1-methylindole, serving as a versatile intermediate in organic synthesis and cross-coupling reactions. Its key advantages include stability under ambient conditions and compatibility with Suzuki-Miyaura coupling, enabling efficient construction of biaryl and heteroaryl systems. The tetramethyl dioxaborolane moiety enhances solubility in organic solvents, facilitating handling in catalytic transformations. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of indole scaffolds is required. Its well-defined reactivity profile makes it a reliable reagent for introducing boron-containing groups into complex molecular architectures.
1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole structure
884507-19-1 structure
Product Name:1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS No:884507-19-1
MF:C15H20BNO2
MW:257.135804176331
MDL:MFCD08690255
CID:710532
PubChem ID:18525769
Update Time:2025-10-24

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • 1H-Indole,1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
    • 1-Methyl-1H-indole-6-boronic acid, pinacol ester
    • 1-Methyl-6-(4,4,,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • 1-Methyl-1H-indole-6-boronic acid pinacol ester
    • AYJLGLUJQKZRDL-UHFFFAOYSA-N
    • STR08050
    • SBB101839
    • KM2614
    • MB06495
    • OR15740
    • FCH2820460
    • AX8167425
    • Y4489
    • 1-Methyl-1H-indole-6-boronic acid,pinacol ester
    • (1-METHYL-1H-INDOL-6-YL)BORONIC A
    • 1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (ACI)
    • 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, AldrichCPR
    • CS-0036965
    • MFCD08690255
    • J-504977
    • SY064596
    • 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-H-indole
    • 1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl);-1H-indole
    • 884507-19-1
    • BCP31400
    • (1-METHYL-1H-INDOL-6-YL)BORONIC ACID PINACOL ESTER
    • DTXSID70594527
    • 1-Methylindole-6-boronic Acid Pinacol Ester
    • SCHEMBL2215446
    • Z2037318827
    • AKOS016009985
    • EN300-7357302
    • 1-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • DB-077294
    • MDL: MFCD08690255
    • Inchi: 1S/C15H20BNO2/c1-14(2)15(3,4)19-16(18-14)12-7-6-11-8-9-17(5)13(11)10-12/h6-10H,1-5H3
    • InChI Key: AYJLGLUJQKZRDL-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1C1C=C2C(C=CN2C)=CC=1

Computed Properties

  • Exact Mass: 257.15900
  • Monoisotopic Mass: 257.1587090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.4

Experimental Properties

  • Density: 1.05
  • Melting Point: 97 °C
  • Boiling Point: 391.3°C at 760 mmHg
  • Flash Point: 190.5°C
  • Refractive Index: 1.533
  • PSA: 23.39000
  • LogP: 2.47750

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>

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1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Production Method

Production Method 1

Reaction Conditions
Reference
Discovery and structure-activity relationships of N-aryl 6-aminoquinoxalines as potent PFKFB3 kinase inhibitors
Boutard, Nicolas ; et al, ChemMedChem, 2019, 14(1), 169-181

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride
Reference
A Cu-Promoted C-N Coupling of Boron Esters and Diaziridinone. An Approach to Aryl Ureas
Li, Jing ; et al, Organic Letters, 2021, 23(22), 8958-8962

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium ,  2′-(Dicyclohexylphosphino)-N,N-dimethyl[1,1′-biphenyl]-2-amine ;  3 h
Reference
Electromagnetic Mill Promoted Mechanochemical Solvent-Free Palladium-Catalyzed Borylation of Aryl Bromides
Liu, Yunxia; et al, Organic Letters, 2022, 24(36), 6604-6608

Production Method 4

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  2-(Dicyclohexylphosphino)biphenyl Solvents: 1,4-Dioxane ;  rt; 30 min, rt
1.2 Reagents: Triethylamine Solvents: 1,4-Dioxane ;  rt; 2 - 8 h, 80 °C
Reference
Convenient synthesis of 1H-indol-1-yl boronates via palladium(0)-catalyzed borylation of bromo-1H-indoles with 'pinacolborane'
Stadlwieser, Josef F.; et al, Helvetica Chimica Acta, 2006, 89(5), 936-946

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine ,  N,N-Bis(1-methylethyl)boranamine Catalysts: Palladium diacetate ,  Potassium iodide ,  X-Phos Solvents: Ethyl acetate ;  16 h, 50 °C; -5 °C
1.2 Solvents: Methanol ;  1 h, rt
1.3 Solvents: Diethyl ether ;  4 h, rt
Reference
Borylation of Unactivated Aryl Chlorides under Mild Conditions by Using Diisopropylaminoborane as a Borylating Reagent
Guerrand, Helene D. S.; et al, Chemistry - A European Journal, 2014, 20(19), 5573-5579

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ,  1,2-Dimethoxyethane ;  rt
1.2 rt; 30 min, rt
1.3 rt
2.1 Catalysts: Palladium diacetate ,  2-(Dicyclohexylphosphino)biphenyl Solvents: 1,4-Dioxane ;  rt; 30 min, rt
2.2 Reagents: Triethylamine Solvents: 1,4-Dioxane ;  rt; 2 - 8 h, 80 °C
Reference
Convenient synthesis of 1H-indol-1-yl boronates via palladium(0)-catalyzed borylation of bromo-1H-indoles with 'pinacolborane'
Stadlwieser, Josef F.; et al, Helvetica Chimica Acta, 2006, 89(5), 936-946

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Raw materials

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Preparation Products

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